Cas no 1804630-13-4 (5-(Difluoromethyl)-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine)

• Product Name: 5-(Difluoromethyl)-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine
• CAS No: 1804630-13-4
• MF: C₈H₅F₅N₂O₃
• MW: 272.128919363022
• CID: 4843144
• Update Time: 2025-05-20

5-(Difluoromethyl)-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5F5N2O3/c1-3-6(18-8(11,12)13)5(15(16)17)4(2-14-3)7(9)10/h2,7H,1H3
• InChI Key： DHFMKUHIJVAROB-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C)C(=C1[N+](=O)[O-])OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 2.9
• Topological Polar Surface Area: 67.9

Additional information on 5-(Difluoromethyl)-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine

Introduction to 5-(Difluoromethyl)-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1804630-13-4) in Modern Chemical Research

5-(Difluoromethyl)-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine, identified by its CAS number 1804630-13-4, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of molecules widely recognized for their diverse biological activities and industrial applications. The structural features of this molecule, particularly the presence of multiple fluorinated substituents and functional groups, make it a promising candidate for further exploration in drug discovery and material science.

The molecular structure of 5-(Difluoromethyl)-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine consists of a pyridine ring substituted with a difluoromethyl group at the 5-position, a methyl group at the 2-position, a nitro group at the 4-position, and a trifluoromethoxy group at the 3-position. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, which can be exploited for various chemical reactions and biological interactions. The fluorine atoms, in particular, play a crucial role in modulating the reactivity and bioavailability of the compound.

In recent years, there has been a growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved binding affinity to biological targets, and increased lipophilicity. These properties make them attractive for developing novel therapeutic agents. For instance, studies have shown that fluorinated pyridines can act as key pharmacophores in kinase inhibitors, antiviral drugs, and anti-inflammatory agents. The compound 5-(Difluoromethyl)-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine is no exception and has been investigated for its potential applications in these areas.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The presence of multiple reactive sites allows for diverse functionalization strategies, enabling chemists to tailor its properties for specific applications. Researchers have explored various synthetic pathways to modify this molecule, including nucleophilic substitution reactions, metal-catalyzed cross-coupling reactions, and oxidative transformations. These methods have not only expanded the synthetic toolbox but also provided insights into the reactivity patterns of fluorinated pyridines.

The pharmacological profile of 5-(Difluoromethyl)-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine has been extensively studied in recent years. Initial investigations have revealed that this compound exhibits inhibitory activity against several enzymes and receptors relevant to human health. For example, it has shown promise as an inhibitor of certain tyrosine kinases, which are implicated in cancer progression. Additionally, preliminary data suggest that it may have anti-inflammatory effects by modulating cytokine production and immune cell function.

Another area where this compound has shown promise is in agrochemical research. Fluorinated pyridines are known to possess herbicidal and pesticidal properties due to their ability to interfere with essential biological processes in plants and pests. The unique structural features of 5-(Difluoromethyl)-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine make it a potential candidate for developing next-generation agrochemicals that are more effective and environmentally sustainable.

The synthesis of this compound involves several key steps that highlight modern chemical methodologies. The introduction of the difluoromethyl, methyl, nitro, and trifluoromethoxy groups requires careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as flow chemistry and microwave-assisted synthesis have been employed to optimize these processes. These approaches not only improve efficiency but also minimize waste generation, aligning with green chemistry principles.

Recent advances in computational chemistry have also contributed to our understanding of this molecule's behavior. Molecular modeling studies have helped elucidate its interactions with biological targets at an atomic level. These insights are invaluable for designing derivatives with enhanced potency and selectivity. Additionally, computational methods have been used to predict the metabolic pathways by which this compound might be processed in vivo, providing critical information for drug development.

The industrial applications of 5-(Difluoromethyl)-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine extend beyond pharmaceuticals and agrochemicals. Its unique properties make it suitable for use as an intermediate in the synthesis of specialty chemicals and advanced materials. For instance, researchers have explored its potential as a building block for organic electronic materials due to its ability to form stable conjugated systems.

In conclusion,5-(Difluoromethyl)-2-methyl-4-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1804630-13-4) is a multifaceted compound with significant potential across multiple domains of chemical research. Its structural complexity and functional diversity make it an attractive target for further exploration in drug discovery, material science, and industrial chemistry. As our understanding of fluorinated pyridines continues to grow,this molecule is poised to play a crucial role in shaping the future of chemical innovation.